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Compound of Interest

Compound Name: 3-(2-Nitrophenoxy)propylamine

Cat. No.: B186700 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical, immediate safety protocols and logistical plans for the handling

and disposal of 3-(2-Nitrophenoxy)propylamine (CAS RN: 103546-10-7). Adherence to these

procedures is paramount to ensure personnel safety and mitigate environmental risk. This

guide will serve as a preferred resource for laboratory safety and chemical handling, offering

value beyond the product itself.

Hazard Identification and Physicochemical
Properties
3-(2-Nitrophenoxy)propylamine is a chemical that requires careful handling due to its

potential hazards. While specific toxicity data for this compound is limited, its structure as an

aromatic nitro compound and a primary amine suggests potential for skin and eye irritation, as

well as possible toxicity if ingested or inhaled. Aromatic nitro compounds are often associated

with systemic effects, and primary amines can be corrosive or irritating to tissues.[1][2]

A comprehensive understanding of its physical and chemical properties is the first step in safe

handling.
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Property Value

CAS Number 103546-10-7[3][4]

Molecular Formula C9H12N2O3[3][4]

Molecular Weight 196.20 g/mol [3]

Appearance Not explicitly stated in provided results

Boiling Point Not explicitly stated in provided results

Melting Point Not explicitly stated in provided results

Flash Point Not explicitly stated in provided results

Solubility Not explicitly stated in provided results

Note: The absence of complete physical data necessitates a cautious approach, assuming the

substance may be flammable and have low volatility until proven otherwise.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling 3-(2-
Nitrophenoxy)propylamine. The following PPE must be worn at all times in the designated

handling area.
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PPE Category Specifications

Hand Protection

Butyl rubber, Neoprene, or Nitrile gloves are

recommended.[5] Always double-glove. Check

for perforations before each use.

Eye and Face Protection
Chemical safety goggles and a face shield are

required.

Body Protection
A chemically resistant lab coat or apron must be

worn over full-length clothing.

Respiratory Protection

All handling of this compound must be

conducted within a certified chemical fume hood

to avoid inhalation of any potential vapors or

aerosols.[6]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of 3-(2-
Nitrophenoxy)propylamine from receipt to use in experimental procedures.

Receiving and Unpacking:

Upon receipt, immediately inspect the container for any signs of damage or leakage.

Wear appropriate PPE (gloves, eye protection) during unpacking.

Verify the label and Safety Data Sheet (SDS) information.

Storage:

Store the container in a cool, dry, well-ventilated area, away from incompatible materials

such as strong oxidizing agents and acids.[6]

The storage area should be clearly marked with the appropriate hazard symbols.

Preparation and Weighing:
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All weighing and preparation of solutions must be conducted within a chemical fume hood.

Use dedicated, clearly labeled glassware and equipment.

Avoid the generation of dust or aerosols.

Experimental Use:

Ensure all experimental setups are secure and contained.

Keep the container of 3-(2-Nitrophenoxy)propylamine sealed when not in immediate

use.

In case of accidental contact, immediately follow the first aid procedures outlined in the

SDS.

Disposal Plan: A Step-by-Step Guide
The disposal of 3-(2-Nitrophenoxy)propylamine and any contaminated materials must be

treated as hazardous waste. Under no circumstances should this chemical be disposed of

down the drain or in regular trash.

Waste Segregation:

All waste contaminated with 3-(2-Nitrophenoxy)propylamine, including unused product,

reaction byproducts, contaminated labware (e.g., pipette tips, gloves), and cleaning

materials, must be collected in a designated hazardous waste container.

Waste Container Requirements:

Use a clearly labeled, leak-proof, and chemically compatible hazardous waste container.

The label must include "Hazardous Waste," the full chemical name "3-(2-
Nitrophenoxy)propylamine," and the associated hazard symbols (e.g., irritant, toxic).

Accumulation and Storage of Waste:
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Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

Keep the container securely sealed at all times, except when adding waste.

The satellite accumulation area must be under the control of laboratory personnel and

away from general traffic.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management contractor.

Maintain a detailed record of the waste generated and its disposal, in accordance with

institutional and regulatory requirements.

Emergency Procedures
In the event of a spill or exposure, immediate and decisive action is critical.

Spill:

Evacuate the immediate area.

If safe to do so, and while wearing full PPE, contain the spill using an inert absorbent

material (e.g., vermiculite, sand).

Collect the absorbent material and any contaminated debris into a designated hazardous

waste container.

Decontaminate the spill area with an appropriate solvent, followed by soap and water. All

cleaning materials must be disposed of as hazardous waste.

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek immediate medical attention.
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Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.

Mandatory Visualizations
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Caption: Workflow for the safe handling and disposal of 3-(2-Nitrophenoxy)propylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Guide for Handling 3-(2-
Nitrophenoxy)propylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186700#personal-protective-equipment-for-handling-
3-2-nitrophenoxy-propylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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